![molecular formula C18H20N2O5 B5633959 N-mesityl-4,5-dimethoxy-2-nitrobenzamide CAS No. 6103-06-6](/img/structure/B5633959.png)
N-mesityl-4,5-dimethoxy-2-nitrobenzamide
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Overview
Description
Synthesis Analysis
The synthesis of compounds similar to N-mesityl-4,5-dimethoxy-2-nitrobenzamide involves multistep chemical reactions, starting from basic aromatic compounds and proceeding through functional group modifications. A typical synthesis might involve nitration reactions, amide bond formation, and methoxylation, as seen in the synthesis of related compounds (Arslan, Kazak, & Aydın, 2015).
Molecular Structure Analysis
The molecular structure of compounds like N-mesityl-4,5-dimethoxy-2-nitrobenzamide can be elucidated using spectroscopic methods such as NMR and IR, as well as X-ray diffraction techniques. These methods provide insights into the compound's geometry, bond lengths, and angles, and help in understanding the electronic structure through DFT studies (Arslan, Kazak, & Aydın, 2015).
Chemical Reactions and Properties
The chemical behavior of N-mesityl-4,5-dimethoxy-2-nitrobenzamide is influenced by its functional groups. The nitro group can undergo reduction reactions, while the amide linkage might be involved in hydrolysis or condensation reactions. The methoxy groups can participate in electrophilic substitution reactions due to their electron-donating nature. An example of such reactivity is seen in compounds undergoing reductive transformations (Palmer et al., 1995).
Physical Properties Analysis
The physical properties, such as melting point, solubility, and crystalline structure, can be determined through analytical techniques. Crystallography provides detailed information on the compound's solid-state structure, including molecular packing and intermolecular interactions, which are crucial for understanding its stability and reactivity (Shtamburg et al., 2012).
Chemical Properties Analysis
The chemical properties of N-mesityl-4,5-dimethoxy-2-nitrobenzamide, such as acidity/basicity, reactivity towards nucleophiles or electrophiles, and stability under various conditions, are largely determined by its functional groups. Studies on similar compounds show how different substituents can affect the electron density distribution across the molecule, influencing its reactivity and interactions with other chemicals (Bailleux et al., 1995).
properties
IUPAC Name |
4,5-dimethoxy-2-nitro-N-(2,4,6-trimethylphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O5/c1-10-6-11(2)17(12(3)7-10)19-18(21)13-8-15(24-4)16(25-5)9-14(13)20(22)23/h6-9H,1-5H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEEFDBUYZXURGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)C2=CC(=C(C=C2[N+](=O)[O-])OC)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10353514 |
Source
|
Record name | 4,5-dimethoxy-2-nitro-N-(2,4,6-trimethylphenyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10353514 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,5-dimethoxy-2-nitro-N-(2,4,6-trimethylphenyl)benzamide | |
CAS RN |
6103-06-6 |
Source
|
Record name | 4,5-dimethoxy-2-nitro-N-(2,4,6-trimethylphenyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10353514 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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